Cas no 936114-00-0 (4-(4-chlorophenyl)-2-hydrazinyl-1,3-thiazole hydrochloride)

• Product Name: 4-(4-chlorophenyl)-2-hydrazinyl-1,3-thiazole hydrochloride
• CAS No: 936114-00-0
• MF: C₉H₉Cl₂N₃S
• MW: 262.158858060837
• CID: 4720527
• PubChem ID: 45123703
• Update Time: 2025-05-20

4-(4-chlorophenyl)-2-hydrazinyl-1,3-thiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• [4-(4-Chlorophenyl)-1,3-thiazol-2-yl]hydrazine;hydrochloride
• 4-(4-chlorophenyl)-2-hydrazinyl-1,3-thiazole hydrochloride

• Inchi： 1S/C9H8ClN3S.ClH/c10-7-3-1-6(2-4-7)8-5-14-9(12-8)13-11;/h1-5H,11H2,(H,12,13);1H
• InChI Key： GRRLQBZOLTUVTQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CSC(NN)=N1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 185
• Topological Polar Surface Area: 79.2

Additional information on 4-(4-chlorophenyl)-2-hydrazinyl-1,3-thiazole hydrochloride

4-(4-chlorophenyl)-2-hydrazinyl-1,3-thiazole hydrochloride (CAS No. 936114-00-0): A Comprehensive Overview

4-(4-chlorophenyl)-2-hydrazinyl-1,3-thiazole hydrochloride, identified by its CAS number 936114-00-0, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the thiazole class, which is well-documented for its diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a hydrazine group and a chlorophenyl moiety, contribute to its unique chemical properties and biological interactions.

The< strong>1,3-thiazole core is a heterocyclic aromatic compound that has garnered considerable attention in medicinal chemistry due to its role as a pharmacophore in various bioactive molecules. Thiazole derivatives are known for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a hydrazine group at the 2-position and a chlorophenyl group at the 4-position of the thiazole ring further modulates its pharmacological profile, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel thiazole derivatives with enhanced biological activity. The< strong>4-(4-chlorophenyl)-2-hydrazinyl-1,3-thiazole hydrochloride structure has been explored for its potential in inhibiting various enzymes and receptors involved in pathological processes. Studies have indicated that this compound exhibits significant inhibitory effects on enzymes such as carbonic anhydrase and monoamine oxidase, which are implicated in conditions like glaucoma and depression, respectively.

The< strong>hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications. This improved solubility is crucial for drug formulation and administration, as it ensures better absorption and distribution within the body. The hydrochloride form also contributes to the stability of the compound, which is essential for long-term storage and transport.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of< strong>4-(4-chlorophenyl)-2-hydrazinyl-1,3-thiazole hydrochloride with biological targets. Molecular docking studies have shown that this compound can effectively bind to specific pockets on enzymes and receptors, leading to potent inhibitory effects. These studies provide valuable insights into the molecular mechanisms by which this compound exerts its pharmacological effects.

The< strong>CAS number 936114-00-0 serves as a unique identifier for this compound, facilitating its recognition and use in scientific literature and databases. This standardized nomenclature ensures that researchers worldwide can accurately reference and utilize this compound in their studies. The CAS number also aids in regulatory compliance and quality control, ensuring that the compound meets the necessary standards for pharmaceutical use.

In clinical research, the< strong>4-(4-chlorophenyl)-2-hydrazinyl-1,3-thiazole hydrochloride has been investigated for its potential therapeutic applications in various diseases. Preliminary studies suggest that this compound may have neuroprotective properties, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease. Additionally, its anti-inflammatory effects have been explored in conditions like rheumatoid arthritis, where it may help reduce inflammation and pain.

The synthesis of< strong>4-(4-chlorophenyl)-2-hydrazinyl-1,3-thiazole hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity. These techniques include catalytic hydrogenation, nucleophilic substitution reactions, and crystallization processes. The development of efficient synthetic routes is crucial for large-scale production and cost-effective manufacturing.

The< strong>biochemical properties of this compound have been extensively studied to understand its mode of action. Research has revealed that it can modulate various signaling pathways involved in cell proliferation, differentiation, and apoptosis. These findings highlight the potential of< strong>4-(4-chlorophenyl)-2-hydrazinyl-1,3-thiazole hydrochloride as a lead compound for developing new therapeutic agents.

The< strong-pharmacokinetic profile of this compound is another area of interest. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) properties to assess its suitability for clinical use. The hydrochloride salt form appears to enhance oral bioavailability, which is favorable for patient compliance. Additionally, preliminary toxicology studies suggest that this compound is well-tolerated at therapeutic doses.

In conclusion,< strong>4-(4-chlorophenyl)-2-hydrazinyl-1,3-thiazole hydrochloride (CAS No. 936114-00-0) is a promising compound with significant therapeutic potential. Its unique structural features contribute to its diverse biological activities, making it a valuable candidate for further research and development. The advancements in computational chemistry and synthetic methodologies continue to enhance our understanding of this compound's properties and applications.